Cas no 131246-72-5 (1-Cyclohexene-1-methanamine,4-(1-methylethyl)-, (S)- (9CI))

• Product Name: 1-Cyclohexene-1-methanamine,4-(1-methylethyl)-, (S)- (9CI)
• CAS No: 131246-72-5
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 102380
• Update Time: 2024-01-24

1-Cyclohexene-1-methanamine,4-(1-methylethyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-methanamine,4-(1-methylethyl)-, (S)- (9CI)
• 1-Cyclohexene-1-methanamine,4-(1-methylethyl)-,(S)-(9CI)

• Inchi： 1S/C10H19N/c1-8(2)10-5-3-9(7-11)4-6-10/h3,8,10H,4-7,11H2,1-2H3/t10-/m1/s1
• InChI Key： QOCJCFLADGGLSU-SNVBAGLBSA-N
• SMILES： C1(CN)CC[C@H](C(C)C)CC=1

Computed Properties

• Exact Mass: 153.15187
• Monoisotopic Mass: 153.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 0.877±0.06 g/cm3(Predicted)
• Boiling Point: 208.3±19.0 °C(Predicted)
• PSA: 26.02
• pka: 10.13±0.29(Predicted)